1-[6-(2-Chlorophenyl)pyridazin-3-yl]piperidin-3-amine

• IUPAC Name: 1-[6-(2-chlorophenyl)pyridazin-3-yl]piperidin-3-amine
• InChI: InChI=1S/C15H17ClN4/c16-13-6-2-1-5-12(13)14-7-8-15(19-18-14)20-9-3-4-11(17)10-20/h1-2,5-8,11H,3-4,9-10,17H2
• InChI Key: HDWMSUPKAQVECL-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NN=C(C=C2)C3=CC=CC=C3Cl)N
• Molecular Formula: C15H17ClN4
• Molecular Weight: 288.77 g/mol
• CAS No.: 1338657-88-7

Description

Molecular Structure Analysis

The molecular structure analysis of this compound is not available in the search results.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound are not specified in the search results.

Scientific Research Applications

Structural and Electronic Properties

• Anticonvulsant Compounds : A study discussed the crystal structures of various anticonvulsant compounds, including those structurally similar to 1-[6-(2-Chlorophenyl)pyridazin-3-yl]piperidin-3-amine. It highlighted the inclination of the phenyl ring and the orientation of the piperidine-like group, which are critical for their anticonvulsant activity. The study used X-ray diffraction and ab initio molecular-orbital calculations to analyze these properties (Georges et al., 1989).

Synthesis and Chemical Reactions

• Synthesis of Triazolo-pyridazines : Research into the synthesis of triazolo-pyridazines, which involve secondary amines like piperidine, highlights the potential of these compounds in various applications. This study provides insights into the reactions and yields of such compounds (Peet, 1984).
• Analgesic Agents Design : A study on the design and synthesis of 5-amino-3-aryl-1-(6'-chloropyridazin-3'-yl)pyrazoles, including derivatives with cyclic 2° amine such as piperidine, for potential use as analgesic agents highlights the versatility of these compounds in medical research (Aggarwal et al., 2020).

Biological and Medicinal Applications

• Antihistaminic Activity : A study on the synthesis of [1, 2, 4]triazolo[1, 5-b]pyridazines and imidazo[1, 2-b]pyridazines with cyclic amines, including piperidine, demonstrates these compounds' antihistaminic activity and their effect on inhibiting eosinophil infiltration (Gyoten et al., 2003).

Electronic and Spectroscopic Studies

• Crystal Structure and Quantum Chemical Studies : A research focused on the synthesis, crystal structure, and quantum chemical studies of a molecule closely related to this compound. This work sheds light on the molecular geometry and electronic properties of such compounds (Fatma et al., 2017).

Material Science and Corrosion Inhibition

• Surface Protection of Metals : A study explored the use of pyridazine derivatives, including compounds structurally similar to the one , as corrosion inhibitors for mild steel in acidic environments. This research signifies the potential application of these compounds in material science (Olasunkanmi et al., 2018).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit protein kinases, particularly protein kinase b (pkb or akt) . PKB is a key component of intracellular signaling pathways regulating growth and survival .

Mode of Action

Similar compounds have been found to provide atp-competitive, nanomolar inhibitors with selectivity for inhibition of pkb over the closely related kinase pka .

Biochemical Pathways

Pkb, a potential target of this compound, is a key downstream component in the phosphatidylinositol-3 kinase (pi3k) signaling pathway . Activated PKB signals through phosphorylation of several enzyme or transcription factor substrates, promoting proliferation, protein translation, progression through the cell cycle, and antiapoptotic survival .

Pharmacokinetics

Similar compounds have been found to undergo metabolism in vivo, leading to rapid clearance and low oral bioavailability .

Result of Action

Inhibitors of pkb, a potential target of this compound, have been found to modulate biomarkers of signaling through pkb in vivo and strongly inhibit the growth of human tumor xenografts in nude mice at well-tolerated doses .

Safety and Hazards

The safety and hazards associated with this compound are not specified in the search results.